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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-4-

methoxybenzoate

CAS No.: 148527-38-2

Cat. No.: B169132

Get Quote

Executive Summary
Ethyl 3-hydroxy-4-methoxybenzoate (commonly known as Ethyl Isovanillate) is a specialized

phenolic ester used primarily as a pharmacophore building block in medicinal chemistry. Unlike

its regioisomer ethyl vanillate (a common flavoring agent), ethyl isovanillate is predominantly

utilized in the synthesis of uricosuric agents (gout treatments) and respiratory stimulant

analogs.

This guide provides a rigorous technical breakdown of its chemical identity, a validated

synthesis protocol derived from pharmaceutical patent literature, and analytical characterization

standards required for drug development workflows.

Part 1: Chemical Identity & Nomenclature
The precise identification of this molecule is critical due to the prevalence of its isomer, ethyl

vanillate. Researchers must distinguish between the isovanillic (3-hydroxy, 4-methoxy) and

vanillic (4-hydroxy, 3-methoxy) substitution patterns, as their biological activities differ

significantly.
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Nomenclature Hierarchy
IUPAC Name: Ethyl 3-hydroxy-4-methoxybenzoate[1][2]

Common Name: Ethyl isovanillate

CAS Registry Number: 148527-38-2 (Specific to the ethyl ester)[1][2]

Parent Acid: Isovanillic acid (CAS: 645-08-9)[3]

Synonyms & Identifiers Table
Identifier Type Value Context

IUPAC
Ethyl 3-hydroxy-4-

methoxybenzoate
Official chemical nomenclature

Common Ethyl isovanillate Laboratory shorthand

Systematic
Benzoic acid, 3-hydroxy-4-

methoxy-, ethyl ester

Indexing (e.g., Chemical

Abstracts)

Isomeric Distinction
3-Hydroxy-4-methoxybenzoic

acid ethyl ester

Distinguishes from Ethyl

Vanillate

SMILES
CCOC(=O)C1=CC(=C(C=C1)

OC)O
Chemoinformatics / Docking

InChIKey
DCBPAZQCHKARFB-

UHFFFAOYSA-N
Digital Identification

Part 2: Physicochemical Profile[4]
Unlike ethyl vanillate, which is a crystalline solid (MP ~44°C), ethyl isovanillate is often isolated

as a viscous oil that may crystallize slowly upon standing or cooling.
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Property Data Note

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

Physical State
Viscous liquid / Low-melting

solid

Often requires high-vacuum

drying to solidify.

Solubility
Soluble in EtOH, EtOAc, DCM,

DMSO
Poorly soluble in water.

pKa (Phenolic) ~9.3 (Predicted)

Less acidic than carboxylic

acids; deprotonated by strong

bases (e.g., K₂CO₃).

LogP ~2.1

Lipophilic; suitable for

membrane permeability

studies.

Part 3: Synthetic Pathways (Protocol)
The most robust method for synthesizing ethyl isovanillate is Fischer Esterification using p-

toluenesulfonic acid (p-TsOH) as a catalyst. This method is preferred over acyl chloride routes

for phenolic acids because it avoids potential polymerization or self-esterification of the

phenolic hydroxyl group.

Reaction Logic[3][9][10]
Catalysis: p-TsOH provides a proton source to activate the carbonyl oxygen of isovanillic

acid.

Equilibrium Shift: Using ethanol as both solvent and reagent drives the equilibrium toward

the ester.

Water Removal: The reaction generates water; carrying it out under reflux (often with a

Dean-Stark trap if using a co-solvent like toluene, though pure ethanol usually suffices with

extended time) ensures high conversion.
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Validated Experimental Protocol
Adapted from Patent WO2012033720A1 (Synthesis of Uric Acid Reducing Compounds)

Reagents:

Isovanillic acid (3-hydroxy-4-methoxybenzoic acid): 10.0 g (59.4 mmol)

Absolute Ethanol: 100 mL

p-Toluenesulfonic acid monohydrate (p-TsOH): 2.26 g (11.9 mmol, ~20 mol%)

Step-by-Step Methodology:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Flush with Argon or Nitrogen to prevent oxidation of the phenol.

Dissolution: Add Isovanillic acid (10 g) and Ethanol (100 mL) to the flask. Stir until partially

dissolved.

Catalyst Addition: Add p-TsOH (2.26 g) in a single portion.

Reflux: Heat the mixture to reflux (approx. 80°C oil bath temperature). Maintain reflux for 16

hours.

Self-Validating Check (TLC): Spot the reaction mixture against the starting acid (Mobile

phase: 30% EtOAc in Hexanes). The product (Ester) will have a significantly higher Rf

than the Acid. The reaction is complete when the Acid spot disappears.

Concentration: Remove the ethanol solvent under reduced pressure (Rotary Evaporator) to

obtain a crude residue.

Workup (Purification):

Dissolve the residue in Ethyl Acetate (100 mL).

Wash 1: 0.1 N HCl (50 mL) – Purpose: Remove residual ethanol and trace amine

impurities if present.
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Wash 2: Saturated NaHCO₃ (2 x 50 mL) – Critical Step: Neutralizes the p-TsOH catalyst

and removes any unreacted Isovanillic acid (which forms the water-soluble sodium salt).

Wash 3: Brine (saturated NaCl, 50 mL) – Purpose: Remove bulk water.

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

Isolation: The product is obtained as a pale yellow oil or off-white solid. Yield is typically

>90%.[4]

Synthesis Workflow Diagram
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Caption: Figure 1. Fischer esterification workflow for the synthesis of Ethyl 3-hydroxy-4-
methoxybenzoate.

Part 4: Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using NMR

spectroscopy. The specific coupling patterns of the aromatic protons distinguish it from the

vanillate isomer.

Expected ¹H NMR Data (CDCl₃, 400 MHz)
δ 1.39 (t, 3H): Methyl group of the ethyl ester (-CH2-CH3).

δ 3.94 (s, 3H): Methoxy group at C4 (-OCH3).

δ 4.35 (q, 2H): Methylene group of the ethyl ester (-CH2-CH3).

δ 5.70 (s, 1H): Phenolic Hydroxyl (-OH), exchangeable with D₂O.
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Aromatic Region (Key for Isomer ID):

δ 6.90 (d, J=8.5 Hz, 1H): Proton at C5 (Ortho to Methoxy).

δ 7.55 (d, J=2.0 Hz, 1H): Proton at C2 (Ortho to Ester, Meta to OH).

δ 7.62 (dd, J=8.5, 2.0 Hz, 1H): Proton at C6.

Note: In Ethyl Vanillate (isomer), the coupling patterns differ slightly due to the swapped

OH/OMe positions, but the chemical shift of the proton ortho to the OH group will differ.

Part 5: Pharmaceutical Applications[1][3][4][12]
While Ethyl Vanillate is a flavoring agent, Ethyl Isovanillate is strictly a pharmaceutical

intermediate.

Precursor for Uricosuric Agents (Gout)
Ethyl isovanillate is a key intermediate in the synthesis of URAT1 (Urate Transporter 1)

inhibitors.

Mechanism: The phenolic -OH is alkylated (e.g., with 2,6-dimethylbenzyl chloride) to create

lipophilic ether derivatives.

Pathway: The ester is subsequently hydrolyzed to the acid or converted to an amide to form

the active pharmacophore that inhibits uric acid reabsorption in the kidney.

Structural Analog Studies (Etamivan)
Etamivan is a respiratory stimulant derived from Vanillic Acid (N,N-diethyl-4-hydroxy-3-

methoxybenzamide).[5]

Relevance: Ethyl isovanillate is used to synthesize "Iso-Etamivan" (N,N-diethyl-3-hydroxy-4-

methoxybenzamide) for Structure-Activity Relationship (SAR) studies.

Insight: Comparing the biological activity of Etamivan vs. its Isovanillic analog helps

researchers understand the necessity of the specific 4-OH/3-OMe arrangement for receptor

binding in the medullary respiratory center.
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Application Logic Diagram
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Caption: Figure 2. Divergent synthetic utility of Ethyl Isovanillate in drug development.

Part 6: Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Signal Word: Warning.

H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Storage: Store in a cool, dry place under inert gas (Nitrogen) if possible, as phenolic

compounds can darken upon prolonged exposure to air/light (oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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